ethyl 7-methyl-2-(3-nitrobenzylidene)-5-(3-nitrophenyl)-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2Z)-7-methyl-5-(3-nitrophenyl)-2-[(3-nitrophenyl)methylidene]-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C23H18N4O7S/c1-3-34-22(29)19-13(2)24-23-25(20(19)15-7-5-9-17(12-15)27(32)33)21(28)18(35-23)11-14-6-4-8-16(10-14)26(30)31/h4-12,20H,3H2,1-2H3/b18-11-
• InChI Key: AXQUDPLWPMSIFY-WQRHYEAKSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)C(=CC4=CC(=CC=C4)[N+](=O)[O-])S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)/C(=C/C4=CC(=CC=C4)[N+](=O)[O-])/S2)C
• Molecular Formula: C23H18N4O7S
• Molecular Weight: 494.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an ester group (carboxylate), a thiazole ring, a pyrimidine ring, and nitrophenyl groups. These functional groups suggest that the compound could have interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be planar due to the presence of conjugated pi systems. The nitro groups could contribute to the electron-withdrawing nature, potentially affecting the compound’s reactivity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the nitro groups and the ester group. The nitro groups are electron-withdrawing, which could make the compound susceptible to nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of an ester could make it somewhat polar, affecting its solubility in different solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on its interactions with biological targets.

Safety and Hazards

As with any chemical compound, handling this molecule would require appropriate safety measures. The presence of nitro groups suggests that it could be potentially explosive under certain conditions.

Future Directions

Future research could explore the synthesis, characterization, and potential applications of this compound. It could be interesting to study its reactivity, stability, and interactions with various biological targets.